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Abstract

S07662 is a potent and selective inverse agonist of the human constitutive androstane receptor
(hCAR), a key regulator of xenobiotic and endobiotic metabolism. With an IC50 value of 0.7
MM, S07662 effectively suppresses hCAR activity.[1] This document provides detailed
information on the solubility of S07662 and comprehensive protocols for its preparation and
application in cell culture experiments.

Chemical Information
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Parameter

Value

Compound Name

S07662

Chemical Name

1-[(2-methylbenzofuran-3-yl)methyl]-3-
(thiophen-2-yImethyl) urea

CAS Number 883226-64-0
Molecular Formula C16H16N202S
Molecular Weight 300.38 g/mol
Purity >98% (HPLC)[2]

Mechanism of Action

Inverse agonist of the constitutive androstane
receptor (CAR). It inhibits CAR activity by
recruiting the nuclear receptor co-repressor
(NCoR), which in turn suppresses the

expression of target genes like CYP2B6.[2]

Solubility Data

S07662 exhibits good solubility in common organic solvents, making it suitable for a wide range

of in vitro studies.

Solvent Maximum Concentration
DMSO 100 mM
Ethanol 50 mM

Preparation of S07662 for Cell Culture

This protocol outlines the steps for preparing S07662 solutions for use in cell culture

applications. All procedures should be performed under sterile conditions in a laminar flow

hood.

Materials
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S07662 powder

Dimethyl sulfoxide (DMSO), sterile

Ethanol, sterile

Complete cell culture medium (e.g., DMEM, RPMI-1640) appropriate for your cell line
Sterile microcentrifuge tubes or conical tubes

Sterile pipettes and tips

Protocol for Preparing a 10 mM Stock Solution in DMSO

o Aseptic Handling: Before you begin, sterilize the work surface of the laminar flow hood with
70% ethanol. Ensure all materials entering the hood are also sterilized.

Weighing S07662: Carefully weigh the desired amount of S07662 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
0.30038 mg of S07662 (Molecular Weight = 300.38).

Dissolving in DMSO: Add the appropriate volume of sterile DMSO to the tube containing the
S07662 powder. For a 10 mM stock, if you weighed 0.30038 mg, add 100 pL of DMSO.

Ensuring Complete Dissolution: Vortex the solution gently until the S07662 is completely
dissolved. Visually inspect the solution to ensure there are no visible particles.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Protocol for Preparing Working Solutions

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM S07662 stock solution at room
temperature.

« Dilution: Serially dilute the stock solution with complete cell culture medium to achieve the
desired final concentrations for your experiment. For example, to prepare a 10 uM working
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solution from a 10 mM stock, you can perform a 1:1000 dilution (e.g., add 1 pL of the 10 mM
stock to 999 pL of cell culture medium).

» Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without
S07662) to the cell culture medium as was used for the highest concentration of S07662.

o Immediate Use: It is recommended to use the freshly prepared working solutions
immediately for treating cells.

Experimental Workflow for S07662 Preparation
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Caption: Workflow for S07662 solution preparation.
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Signaling Pathway of S07662

S07662 functions as an inverse agonist of the constitutive androstane receptor (CAR). In its
constitutively active state, CAR resides in the cytoplasm and, upon activation (or in its basal
state), translocates to the nucleus. In the nucleus, it forms a heterodimer with the retinoid X
receptor (RXR) and binds to specific DNA response elements, leading to the transcription of
target genes such as CYP2B6. S07662 binds to CAR and stabilizes a conformation that
facilitates the recruitment of the NCoR corepressor complex. This complex actively represses
gene transcription, thereby inhibiting the expression of CAR target genes.
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Caption: S07662 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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